Cas no 1261582-82-4 (Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate
• CAS No: 1261582-82-4
• MF: C₁₂H₁₃F₃O₃
• MW: 262.225034475327
• CID: 4791596
• Update Time: 2025-05-20

Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H13F3O3/c1-3-18-10(16)7-8-5-4-6-9(11(8)17-2)12(13,14)15/h4-6H,3,7H2,1-2H3
• InChI Key： HSBBRPREZIRSEZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC(=O)OCC)=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate (CAS No. 1261582-82-4)

Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate (CAS No. 1261582-82-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxy group and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound’s ester functionality (ethyl acetate moiety) further enhances its reactivity, enabling diverse applications in modern synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, traits critical in drug discovery. Researchers frequently search for terms like "trifluoromethyl in drug design" or "methoxy phenylacetate applications," reflecting the growing interest in this chemical space. Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate aligns with these trends, offering a versatile scaffold for developing novel therapeutics and crop protection agents.

The compound’s CAS No. 1261582-82-4 is often referenced in patent literature and academic journals, particularly in studies exploring structure-activity relationships (SAR). Its role as a building block for small-molecule inhibitors and flavor/fragrance ingredients has also garnered attention. With the rise of green chemistry initiatives, synthetic routes for this ester are increasingly optimized to minimize environmental impact, addressing queries like "sustainable synthesis of phenylacetates."

From a technical perspective, Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate exhibits notable stability under standard storage conditions, making it a reliable reagent for industrial and laboratory use. Analytical methods such as HPLC and NMR are routinely employed to verify its purity, a topic frequently searched by quality control professionals. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its integration into complex synthetic workflows.

Beyond its chemical properties, the ester’s compatibility with cross-coupling reactions and catalytic transformations positions it as a key player in precision synthesis. Searches for "advanced esterification techniques" or "trifluoromethyl group introduction methods" often highlight its utility. As the pharmaceutical industry shifts toward targeted therapies, intermediates like CAS No. 1261582-82-4 are pivotal for crafting molecules with tailored biological effects.

In conclusion, Ethyl 2-methoxy-3-(trifluoromethyl)phenylacetate exemplifies the intersection of innovation and practicality in organic chemistry. Its relevance to drug development, material science, and sustainable manufacturing ensures its continued prominence in research and industrial applications. For those exploring high-value chemical intermediates, this compound remains a cornerstone of modern synthetic strategies.